Cas no 2411178-77-1 (methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate)

• Product Name: methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate
• CAS No: 2411178-77-1
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6085440
• PubChem ID: 165768034
• Update Time: 2025-10-21

methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26578688
• 2411178-77-1
• Z3058971703
• methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate

• Inchi： 1S/C16H24N2O4/c1-3-14(19)17-9-6-12(7-10-17)16(21)18-8-4-5-13(18)11-15(20)22-2/h3,12-13H,1,4-11H2,2H3/t13-/m1/s1
• InChI Key： SJHLKJRETRDNBG-CYBMUJFWSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)N1CCC[C@@H]1CC(=O)OC

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Additional information on methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate

Methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate: A Novel Compound with Promising Therapeutic Potential

2411178-77-1 represents a complex organic molecule with a unique structural framework, which has garnered significant attention in the field of biomedical research. This compound, formally known as methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate, is a derivative of pyrrolidine and piperidine rings, both of which are known for their biological activities. The molecular architecture combines multiple functional groups, including prop-2-enoyl and carbonyl moieties, which are critical for its pharmacological properties. Recent studies have highlighted the potential of this compound in modulating cellular signaling pathways, making it a candidate for further exploration in drug discovery.

As a biomedical compound, methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate exhibits a unique stereochemical configuration. The 2R configuration of the pyrrolidine ring is particularly noteworthy, as it may influence the compound's interaction with biological targets. This stereochemical feature is often critical in determining the selectivity and efficacy of pharmaceutical agents. The presence of the prop-2-enoyl group suggests potential for lipophilic interactions, which could enhance membrane permeability and cellular uptake. These structural characteristics position the compound as a promising candidate for further optimization in drug development.

Recent advancements in computational chemistry and in silico modeling have enabled researchers to analyze the molecular interactions of methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate. Studies published in 2023 have demonstrated that this compound may bind to target proteins with high affinity, particularly those involved in inflammatory responses and cell proliferation. The carbonyl group at the piperidine ring is hypothesized to form hydrogen bonds with key residues in the target protein, thereby modulating its activity. These findings align with the growing emphasis on structure-based drug design in modern pharmaceutical research.

One of the most intriguing aspects of methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate is its potential role in targeted therapies. The prop-2-enoyl moiety may serve as a scaffold for further functionalization, allowing for the development of prodrugs or hybrid molecules with enhanced therapeutic profiles. In a 2024 study, researchers reported that this compound could inhibit the activity of specific kinases associated with oncogenic pathways, suggesting its potential as an anti-cancer agent. These results highlight the importance of structure-activity relationship (SAR) analysis in optimizing the compound's biological activity.

The pyrrolidine and piperidine rings in methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate are also of interest for their role in drug delivery systems. The carbonyl group may participate in hydrophobic interactions with lipid membranes, facilitating the compound's entry into cells. This property is particularly relevant for intracellular drug delivery, where the ability to cross biological barriers is essential. The prop-2-enoyl group may further enhance this property by increasing the compound's lipophilicity, which is a key factor in determining the bioavailability of pharmaceutical agents.

From a biomedical perspective, the synthesis of methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate involves multiple steps, including the formation of the pyrrolidine ring and the introduction of the prop-2-enoyl group. The carbonyl functionality at the piperidine ring is critical for its reactivity and biological activity. These synthetic challenges underscore the complexity of designing multifunctional molecules with targeted therapeutic effects. The development of this compound reflects the growing sophistication of organic synthesis in the context of biomedical research.

Recent in vitro and in vivo studies have further elucidated the potential of methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate in biomedical applications. In a 2023 experiment, the compound demonstrated significant antimicrobial activity against pathogenic bacteria, suggesting its potential as an antibacterial agent. The prop-2-enoyl group may contribute to this activity by disrupting bacterial cell membranes, while the carbonyl group may interfere with essential metabolic processes. These findings highlight the versatility of the compound in addressing a range of biomedical challenges.

The 2R configuration of the pyrrolidine ring in methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate also plays a role in its pharmacokinetic properties. The stereochemistry of the molecule may influence its metabolic stability and excretion profile, which are critical factors in drug development. Researchers have suggested that the 2R configuration may enhance the compound's bioavailability by minimizing interactions with cytochrome P450 enzymes, which are responsible for drug metabolism. This aspect of the molecule underscores the importance of stereochemistry in determining the therapeutic potential of pharmaceutical agents.

As the field of biomedical research continues to evolve, compounds like methyl 2-[(2R)-1-[1-(prop-2-enoyl)piperidine-4-carbonyl]pyrrolidin-2-yl]acetate represent a new frontier in drug discovery. The combination of pyrrolidine, piperidine, and prop-2-enoyl functionalities in this molecule provides a unique platform for the development of multitarget drugs with broad therapeutic applications. Future studies will likely focus on optimizing the compound's selectivity and efficacy while minimizing potential side effects, further advancing its potential in the biomedical field.